Cas no 898289-33-3 (1-2-(Tetrahydropyran-4-yl)oxyphenylmethylamine)

1-2-(Tetrahydropyran-4-yl)oxyphenylmethylamine structure
898289-33-3 structure
Product Name:1-2-(Tetrahydropyran-4-yl)oxyphenylmethylamine
CAS No:898289-33-3
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD09025871
CID:715036
PubChem ID:18525860
Update Time:2025-04-19

1-2-(Tetrahydropyran-4-yl)oxyphenylmethylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-[(tetrahydro-2H-pyran-4-yl)oxy]-
    • 1-[2-[(Tetrahydropyran-4-yl)oxy]phenyl]methylamine
    • [2-(oxan-4-yloxy)phenyl]methanamine
    • [2-(tetrahydropyran-4-yloxy)phenyl]methylamine
    • 1-[2-(Tetrahydro-2H-pyran-4-yloxy)phenyl]methanamine
    • SBB093889
    • 4864AJ
    • SY026152
    • 1-{2-[(Oxan-4-yl)oxy]phenyl}methanamine
    • (2-(2H-3,4,5,6-tetrahydropyran-4-yloxy)phenyl)methylamine
    • DB-078510
    • DTXSID20594613
    • A10608
    • AKOS010540806
    • MFCD09025871
    • SCHEMBL16814992
    • CS-11602
    • 898289-33-3
    • YKB28933
    • 1-[2-(OXAN-4-YLOXY)PHENYL]METHANAMINE
    • 1-2-(Tetrahydropyran-4-yl)oxyphenylmethylamine
    • MDL: MFCD09025871
    • Inchi: 1S/C12H17NO2/c13-9-10-3-1-2-4-12(10)15-11-5-7-14-8-6-11/h1-4,11H,5-9,13H2
    • InChI Key: RYSYBWINUIGVGZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1CN)C1CCOCC1

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 336.0±37.0 °C at 760 mmHg
  • Flash Point: 172.0±33.8 °C
  • Refractive Index: 1.548
  • PSA: 44.48000
  • LogP: 2.40340
  • Vapor Pressure: No data available

1-2-(Tetrahydropyran-4-yl)oxyphenylmethylamine Security Information

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